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Compound of Interest

4-(Methoxymethoxy)-2-
Compound Name:

methylbenzaldehyde
CAS No.: 661481-12-5
Cat. No.: B3055656

Get Quote

Part 1: Chemical Identity & Functional Context

Compound: 4-(Methoxymethoxy)-2-methylbenzaldehyde CAS: 661481-12-5 Molecular
Formula: C10H1203 Molecular Weight: 180.20 g/mol

The "Dual-Lability" Challenge

From a handling perspective, this molecule presents a dual-stability challenge that dictates all
safety protocols:

e The Aldehyde Functionality: Susceptible to auto-oxidation upon air exposure, converting the
aldehyde to the corresponding benzoic acid (4-(methoxymethoxy)-2-methylbenzoic acid).
This degrades purity and alters stoichiometry.

o The MOM (Methoxymethyl) Ether: A protecting group for the phenol. While stable to base, it
is highly sensitive to acids. Inadvertent contact with acidic fumes or acidic silica gel can
cleave the MOM group, releasing formaldehyde (a carcinogen) and the free phenol.
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Part 2: Hazard Identification & Toxicology (GHS)

Based on functional group analysis and surrogate data for benzaldehyde derivatives.

Mechanism of

Hazard Class Category Hazard Statement .
Action
Lipophilic aldehyde
) o H315: Causes skin penetration; potential
Skin Irritation Cat2

irritation.[1][2][3][4][5] Schiff base formation
with skin proteins.

H319: Causes serious
Eye Irritation Cat 2A eye irritation.[1][2][3]

[416]1[7]

Direct mucous

membrane irritant.

Inhalation of
H335: May cause
vapors/aerosols

STOT - SE Cat3 respiratory irritation.[1]

irritates the upper
[21[31141[7] :

respiratory tract.
Critical Note:

Carcinogenicity N ) ) Hydrolysis releases

) Conditional Risk upon degradation
(Potential) Formaldehyde (known

carcinogen).

Expert Insight: The Hidden Formaldehyde Risk

Unlike simple benzaldehydes, the MOM ether moiety adds a latent toxicological risk. If this
compound is treated with strong acid (e.g., HCI, TFA) outside of a controlled reaction, it
decomposes to release formaldehyde gas and methanol.

o Control: Never dispose of this compound into acidic waste streams without prior
neutralization and hydrolysis in a fume hood.

Part 3: Storage & Stability Protocols

To maintain the integrity of the aldehyde and prevent premature deprotection, strict storage
conditions are required.
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Environmental Control

o Temperature: Store at 2-8°C (Refrigerated). Low temperature slows the rate of auto-
oxidation.

o Atmosphere:lnert Gas (Argon or Nitrogen) is mandatory. The headspace of the container
should be purged with nitrogen after every use to prevent the "benzaldehyde-to-benzoic
acid" oxidation pathway.

» Light: Store in amber glass or foil-wrapped containers to inhibit photo-initiated radical
oxidation.

Shelf-Life Monitoring

¢ Visual Check: The compound is typically a pale yellow oil or low-melting solid. If white
crystals (benzoic acid) appear around the cap threads, significant oxidation has occurred.

o Re-purification: If purity drops below 95%, purify via flash column chromatography on
neutralized silica gel (treat silica with 1% triethylamine) to prevent acid-catalyzed MOM
cleavage during purification.

Part 4: Handling & Experimental Workflow

This workflow is designed to minimize exposure to air and prevent accidental deprotection.

Diagram 1: Safe Handling Decision Tree
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Caption: Decision tree ensuring moisture exclusion and inert handling to prevent hydrolysis and
oxidation.

Detailed Protocols
A. Transfer and Weighing

o Equilibration: Allow the refrigerated container to warm to room temperature before opening.
Opening a cold bottle induces water condensation, which can hydrolyze the MOM group
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over time.

 Liquid Handling: If the compound is an oil, use a gas-tight syringe or positive-displacement
pipette for transfer. Avoid pouring, which exposes a large surface area to air.

o Solid Handling: If solid, weigh quickly into a tared flask pre-flushed with nitrogen.

B. Reaction Compatibility

o Compatible Reagents: Bases (NaOH, K2COs), Nucleophiles (Grignards, Amines), Reducing
agents (NaBHa4).

¢ Incompatible Reagents:
o Strong Acids: (HCI, H2SOa, p-TsOH) will cleave the MOM group immediately.
o Lewis Acids: (TiCls, AICI3) may chelate and cleave the MOM ether.[8]

o Oxidizers: (KMnOa, CrOs) will oxidize the aldehyde to the acid.

Part 5: Degradation Pathways & Emergency
Response
Diagram 2: Chemical Reactivity & Hazard Pathways
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Pathway B: Acid Contact (Hazardous)

FORMALDEHYDE
(Carcinogen/Gas)
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Kxposure (Auto-oxidation)

Caption: Pathway A leads to chemical impurity; Pathway B leads to toxicological hazard
(Formaldehyde release).

Emergency Procedures
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Scenario Immediate Action

Wash with soap and water for 15 minutes.[3] Do
Skin Contact not use organic solvents (ethanol/acetone) as

they may increase skin absorption.

Rinse cautiously with water for 15 minutes.[2][3]
Eye Contact [6] Remove contact lenses if present.[2][3][6][7]

[9] Seek medical attention.

Absorb with inert material (vermiculite/sand).[5]
Spill (Liquid) [9] Do not use acidic absorbents. Ventilate the

area to disperse potential aldehyde vapors.

Use COz, dry chemical, or alcohol-resistant
Fire foam.[6] Do not use water jet, as it may spread

the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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